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Compound of Interest

Compound Name: 3,3-Dimethyl-2-butanol-d13

Cat. No.: B15354969

An In-depth Technical Guide to the Safe Handling of 3,3-Dimethyl-2-butanol-d13
For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available safety and handling information for
3,3-Dimethyl-2-butanol-d13. Specific safety data for the deuterated form is limited; therefore,
much of the information presented is extrapolated from the safety data sheet (SDS) of its non-
deuterated analog, 3,3-Dimethyl-2-butanol. Users should always consult the most current SDS
provided by their supplier and conduct a thorough risk assessment before handling this
chemical.

Chemical and Physical Properties

3,3-Dimethyl-2-butanol-d13 is a deuterated analog of 3,3-Dimethyl-2-butanol, a branched-
chain alcohol. The deuteration is expected to have a minimal effect on its chemical properties
and physical characteristics, apart from a higher molecular weight. It is typically a colorless
liquid with a characteristic odor, soluble in organic solvents, and has limited solubility in water.

Table 1: Physical and Chemical Properties
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Property

3,3-Dimethyl-2-butanol-d13

3,3-Dimethyl-2-butanol

CAS Number

464-07-3 (for non-deuterated)

464-07-3[1][2][3]

Molecular Formula

CeHD130[1]

CeH120[1][3]

Molecular Weight 115.25 g/mol [4] 102.17 g/mol [3]

Boiling Point Not available 119-121 °CJ[2]

Melting Point Not available 4.8 °C[2]

Density Not available 0.812 g/mL at 25 °C[2]

Flash Point Not available 26 °C (78.8 °F) (closed cup)[3]
Refractive Index Not available n20/D 1.415[2]

Vapor Pressure Not available 8.47 mmHg at 25°CJ[2]

LogP Not available 1.41330[2]

Hazard Identification and Safety Precautions

Based on the data for 3,3-Dimethyl-2-butanol, the deuterated compound should be considered

a flammable liquid and vapor.[5]

GHS Hazard Statements:

e H226: Flammable liquid and vapor.

Potential Health Effects:

» Eye Contact: May cause eye irritation, chemical conjunctivitis, and corneal damage.[2]

o Skin Contact: May cause irritation and dermatitis.[2]

» Ingestion: May cause gastrointestinal irritation with nausea, vomiting, and diarrhea. Ingestion
of large amounts may lead to CNS depression.[2]

 Inhalation: May cause respiratory tract irritation.[2]
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Table 2: Precautionary Statements

Code Precautionary Statement
210 Keep away from heat, sparks, open flames, and
hot surfaces. No smoking.[5][6]
P233 Keep container tightly closed.[5]
Ground/bond container and receiving
P240 ,
equipment.[5]
241 Use explosion-proof electrical/ventilating/lighting
equipment.[5]
pP242 Use only non-sparking tools.[5]
Take precautionary measures against static
P243 _
discharge.[5]
Wear protective gloves/protective clothing/eye
P280 p g p g/ey

protection/face protection.[5][6]

P303 + P361 + P353

IF ON SKIN (or hair): Take off immediately all
contaminated clothing. Rinse skin with

water/shower.[5]

In case of fire: Use dry sand, dry chemical, or

P370 + P378 ) T
alcohol-resistant foam to extinguish.

P403 + P235 Store in a well-ventilated place. Keep cool.
Dispose of contents/container to an approved

P501

waste disposal plant.[6]

Handling and Storage

Proper handling and storage procedures are critical to ensure the safety of laboratory

personnel.

Handling:
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e Wash hands thoroughly after handling.[2]

e Use in a well-ventilated area.[2]

e Ground and bond containers when transferring material to prevent static discharge.[2][5]

o Use spark-proof tools and explosion-proof equipment.[2][5]

e Avoid contact with eyes, skin, and clothing.[2]

o Keep away from heat, sparks, and open flames.[2][5]

» Avoid ingestion and inhalation.[2]

Empty containers may retain product residue and can be hazardous.[2]

Storage:

o Keep away from sources of ignition.[2]

o Store in a tightly closed container.[2][3][5]

o Store in a cool, dry, well-ventilated area away from incompatible substances.[2][3]
o Store in a flammables-designated area.[2]

Accidental Release Measures and First Aid

Accidental Release:

Clean up spills immediately, observing all safety precautions.

Remove all sources of ignition.[2][5]

Use a spark-proof tool.[2]

Ensure adequate ventilation.[2][5]
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» Absorb the spill with inert material (e.g., vermiculite, sand, or earth) and place it in a suitable
container for disposal.[2]

First Aid:

e Eye Contact: Rinse immediately with plenty of water, also under the eyelids, for at least 15
minutes. Get medical attention if irritation persists.[5]

o Skin Contact: Wash off immediately with plenty of water for at least 15 minutes. If skin
irritation persists, call a physician.[5]

e Ingestion: Clean mouth with water and drink plenty of water afterward. Do NOT induce
vomiting. Call a physician or poison control center immediately.[5]

 Inhalation: Move to fresh air. If breathing is difficult, give oxygen. If not breathing, give
artificial respiration. Get medical attention.

Toxicological Information

The toxicological properties of 3,3-Dimethyl-2-butanol-d13 have not been fully investigated.
The following data is for the non-deuterated form, 3,3-Dimethyl-2-butanol.

Table 3: Toxicological Data for 3,3-Dimethyl-2-butanol (CAS: 464-07-3)

Route Species Value Reference
Inhalation (LC50) Rat 15000 mg/m3 [2]
Skin (LD50) Rat 3100 mg/kg [2]

Carcinogenicity: 3,3-Dimethyl-2-butanol is not listed as a carcinogen by ACGIH, IARC, or NTP.
[2]

Experimental Protocols

No specific experimental protocols for 3,3-Dimethyl-2-butanol-d13 were found in the public
domain. However, the non-deuterated form is used as a substrate in various chemical
reactions. For instance, it has been used in the conversion of ribose- and glucose-binding
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proteins into receptors for pinacolyl methyl phosphonic acid. It is also utilized in the study of
secondary alcohol oxidation to ketones and in the preparation of aryl ethers.

When designing experiments with 3,3-Dimethyl-2-butanol-d13, researchers should adapt
protocols for the non-deuterated analog while adhering to the safety and handling procedures
outlined in this guide. A thorough risk assessment should be conducted for each specific
experimental setup.

Visualized Safe Handling Workflow

The following diagram illustrates a logical workflow for the safe handling of 3,3-Dimethyl-2-
butanol-d13 in a research environment.

Waste and Disposal

( Experimentation (
Retrieve for Use k Don PPE Work in Fume Hood Conduct Experiment | Benerate Waste k Collect Waste Dispose via EHS

Receiving and Storage

Verify Integrity

Receive Chemical Store in Flammables Cabinet

Click to download full resolution via product page

Caption: Safe handling workflow for 3,3-Dimethyl-2-butanol-d13.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyl-2-butanol-d13]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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